Cas no 148470-36-4 (2-Butenal,3-chloro-4-oxo-4-phenyl-, (E)- (9CI))
148470-36-4 structure
Product Name:2-Butenal,3-chloro-4-oxo-4-phenyl-, (E)- (9CI)
CAS No:148470-36-4
MF:C10H7ClO2
MW:194.61438202858
CID:102211
PubChem ID:10965415
Update Time:2025-04-18
2-Butenal,3-chloro-4-oxo-4-phenyl-, (E)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenal,3-chloro-4-oxo-4-phenyl-, (E)- (9CI)
- (E)-3-chloro-4-oxo-4-phenylbut-2-enal
- 2-Butenal,3-chloro-4-oxo-4-phenyl-,(E)-(9ci)
- (2E)-3-chloro-4-oxo-4-phenyl-2-butenal
- 2-Butenal, 3-chloro-4-oxo-4-phenyl-, (E)- (9CI)
- DTXSID90450050
- 148470-36-4
- 2-BUTENAL, 3-CHLORO-4-OXO-4-PHENYL-, (E)-
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- Inchi: 1S/C10H7ClO2/c11-9(6-7-12)10(13)8-4-2-1-3-5-8/h1-7H/b9-6+
- InChI Key: XSGCGLNPKIOTAG-RMKNXTFCSA-N
- SMILES: Cl/C(=C/C=O)/C(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 194.01351
- Monoisotopic Mass: 194.0134572g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
2-Butenal,3-chloro-4-oxo-4-phenyl-, (E)- (9CI) Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
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4. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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